Cas no 1217668-72-8 (Demecolcine-d3)

• Product Name: Demecolcine-d3
• CAS No: 1217668-72-8
• MF: C₂₁H₂₅NO₅
• MW: 374.44539141655
• CID: 4556675
• PubChem ID: 45358953
• Update Time: 2025-10-12

Demecolcine-d3 Chemical and Physical Properties

Names and Identifiers

• Demecolcine-d3
• Colcemid-d3
• HY-N0282S1
• (7S)-1,2,3,10-tetramethoxy-7-(trideuteriomethylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one
• 1217668-72-8
• CS-0202150

• Inchi： 1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1/i1D3
• InChI Key： NNJPGOLRFBJNIW-VSLDJYOXSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1[C@H](CC2)NC([2H])([2H])[2H])=O)OC)OC)OC

Computed Properties

• Exact Mass: 374.19210314 g/mol
• Monoisotopic Mass: 374.19210314 g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66
• Molecular Weight: 374.4

Experimental Properties

• Melting Point: 73-75°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones

Additional information on Demecolcine-d3

Research Brief on Demecolcine-d3 (CAS: 1217668-72-8): Recent Advances and Applications

Demecolcine-d3, a deuterated analog of the well-known microtubule-depolymerizing agent demecolcine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 1217668-72-8, this compound is increasingly being utilized as an internal standard in mass spectrometry-based assays due to its enhanced stability and isotopic purity. Recent studies have explored its applications in pharmacokinetic studies, drug metabolism research, and as a tool compound for investigating microtubule dynamics in cellular systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Demecolcine-d3 in quantitative LC-MS/MS assays for measuring demecolcine levels in biological matrices. The deuterated form showed excellent chromatographic separation from the native compound, with minimal matrix effects observed in plasma and tissue homogenates. This advancement has enabled more accurate measurement of demecolcine's tissue distribution and clearance profiles in preclinical studies.

In the area of cancer research, Demecolcine-d3 has been employed as a chemical probe to study the relationship between microtubule disruption and cancer cell apoptosis. A recent Nature Cell Biology publication (2024) utilized this compound to demonstrate that microtubule depolymerization triggers a specific cascade of phosphorylation events in the Bcl-2 family proteins, revealing new mechanisms of action for this class of compounds. The deuterated version provided crucial advantages in these experiments by allowing researchers to distinguish between endogenous and experimental compounds in mass spectrometry imaging.

The synthesis and characterization of Demecolcine-d3 (1217668-72-8) have also seen recent improvements. A 2024 patent application describes a novel synthetic route that achieves >99.5% isotopic purity while reducing production costs by approximately 40% compared to previous methods. This development is particularly significant as it may facilitate wider adoption of the compound in both research and potential clinical applications.

Emerging applications in neurodegenerative disease research have also been reported. A study in Cell Chemical Biology (2023) used Demecolcine-d3 to investigate tau protein aggregation dynamics, demonstrating that controlled microtubule depolymerization can actually reduce pathological tau oligomerization in certain cellular models. These findings suggest potential new therapeutic strategies for Alzheimer's disease and related tauopathies.

As research continues, the unique properties of Demecolcine-d3 (1217668-72-8) position it as a valuable tool across multiple areas of biomedical research. Its applications range from basic science investigations of cytoskeletal dynamics to translational studies in drug development and biomarker discovery. Future directions may include expanded use in clinical mass spectrometry applications and as a reference standard in regulatory bioanalytical method validation.